Cas no 1261807-11-7 (5-Nitro-3-(3-trifluoromethylphenyl)benzoic acid)

• Product Name: 5-Nitro-3-(3-trifluoromethylphenyl)benzoic acid
• CAS No: 1261807-11-7
• MF: C₁₄H₈F₃NO₄
• MW: 311.212834358215
• MDL: MFCD18321774
• CID: 2761354
• PubChem ID: 53227623
• Update Time: 2025-10-17

5-Nitro-3-(3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321774
• 5-NITRO-3-(3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• 5-Nitro-3-(3-trifluoromethylphenyl)benzoic acid, 95%
• 1261807-11-7
• 5-Nitro-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• DTXSID20691156
• 5-Nitro-3-(3-trifluoromethylphenyl)benzoic acid

• MDL： MFCD18321774
• Inchi： 1S/C14H8F3NO4/c15-14(16,17)11-3-1-2-8(5-11)9-4-10(13(19)20)7-12(6-9)18(21)22/h1-7H,(H,19,20)
• InChI Key： KNFVWANAIMKEKD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 311.04054222Da
• Monoisotopic Mass: 311.04054222Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 83.1Ų